Cas no 193756-98-8 (2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid)
193756-98-8 structure
Product Name:2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid
CAS No:193756-98-8
MF:C21H16O7
MW:380.347546577454
CID:2788221
Update Time:2023-08-07
2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- L016735
- 2-(4-methoxyphenoxy)-6-[3,4-(methylenedioxy)phenoxy]benzoic acid
- 2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid
-
- Inchi: 1S/C21H16O7/c1-24-13-5-7-14(8-6-13)27-17-3-2-4-18(20(17)21(22)23)28-15-9-10-16-19(11-15)26-12-25-16/h2-11H,12H2,1H3,(H,22,23)
- InChI Key: NOMGSAGTBNODAA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1C(=O)O)OC1C=CC(=CC=1)OC)C1C=CC2=C(C=1)OCO2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 519
- XLogP3: 4.3
- Topological Polar Surface Area: 83.4
2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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